Cas no 1306605-69-5 (2,2,2-trifluoroethyl N-2-chloro-5-(dimethylcarbamoyl)phenylcarbamate)

• Product Name: 2,2,2-trifluoroethyl N-2-chloro-5-(dimethylcarbamoyl)phenylcarbamate
• CAS No: 1306605-69-5
• MF: C₁₂H₁₂ClF₃N₂O₃
• MW: 324.683492660522
• CID: 5053447
• Update Time: 2025-06-11

2,2,2-trifluoroethyl N-2-chloro-5-(dimethylcarbamoyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-[2-chloro-5-(dimethylcarbamoyl)phenyl]carbamate
• NE48922
• Z1245633411
• 2,2,2-trifluoroethyl N-2-chloro-5-(dimethylcarbamoyl)phenylcarbamate

• Inchi： 1S/C12H12ClF3N2O3/c1-18(2)10(19)7-3-4-8(13)9(5-7)17-11(20)21-6-12(14,15)16/h3-5H,6H2,1-2H3,(H,17,20)
• InChI Key： HCNQIHYTGJUEDN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(N(C)C)=O)=CC=1NC(=O)OCC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 2,2,2-trifluoroethyl N-2-chloro-5-(dimethylcarbamoyl)phenylcarbamate

Compound CAS No. 1306605-69-5: 2,2,2-Trifluoroethyl N-2-chloro-5-(dimethylcarbamoyl)phenylcarbamate

The compound with CAS No. 1306605-69-5, known as 2,2,2-trifluoroethyl N-2-chloro-5-(dimethylcarbamoyl)phenylcarbamate, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which includes a trifluoroethyl group and a phenylcarbamate moiety. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound in research and industrial settings.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry. Its ability to act as a selective herbicide has been extensively explored, particularly due to its ability to inhibit specific enzymes involved in plant growth. Researchers have found that the trifluoroethyl group plays a crucial role in enhancing the compound's stability and bioavailability, making it an effective agent for controlling weeds without adversely affecting crops.

In addition to its agricultural applications, this compound has also shown promise in the pharmaceutical industry. The phenylcarbamate moiety has been linked to anti-inflammatory properties, suggesting potential use in developing new drugs for treating inflammatory diseases. Furthermore, the dimethylcarbamoyl group contributes to the compound's solubility and absorption characteristics, which are critical factors in drug design.

The synthesis of 2,2,2-trifluoroethyl N-2-chloro-5-(dimethylcarbamoyl)phenylcarbamate involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. These methods not only reduce production costs but also minimize the environmental footprint associated with its manufacturing.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is crucial. Studies have shown that it undergoes rapid degradation under certain conditions, reducing its persistence in the environment. However, further research is needed to fully assess its long-term ecological impacts and ensure sustainable use.

In conclusion, CAS No. 1306605-69-5 represents a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and functional groups make it a valuable tool for researchers and manufacturers alike. As new insights into its properties continue to emerge, this compound is poised to play an even greater role in advancing both agricultural and pharmaceutical technologies.